Cas no 13861-97-7 (4,4-dimethyltetrahydrofuran-2-one)

• Product Name: 4,4-dimethyltetrahydrofuran-2-one
• CAS No: 13861-97-7
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD01725854
• CID: 152424
• PubChem ID: 26312
• Update Time: 2025-04-19

4,4-dimethyltetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyloxolan-2-one
• 3,3-dimethylbutyrolactone
• 4,4-Dimethylbutyrolactone
• 4,4-dimethyl-dihydro-furan-2-one
• AC1L1AVI
• BRN 0107181
• Dihydro-3,3-dimethyl-2(3H)-furanone
• SureCN45972
• 4,4-Dimethyltetrahydrofuran-2-one
• 4,4-dimethyldihydro-2(3H)-furanone
• 4,4-diMethyldihydrofuran-2(3h)-one
• DIHYDRO-4,4-DIMETHYL-2(3H)-FURANONE
• 2(3H)-Furanone, dihydro-4,4-diMethyl-
• 4,4-Dimethyl-4,5-dihydrofuran-2(3H)-one
• 4,5-Dihydro-4,4-dimethyl-2(3H)-furanone
• 4,4-Dimethyldihydro-2(3H)-furanone #
• 4,4-Dimethyl-4-butanolide
• .beta.,.beta.-Dimethyl-.gamma.-butyrolactone
• CS-0309995
• NS00024488
• 4,4-dimethyldihydro-2-furanone
• MFCD01725854
• 5-17-09-00045 (Beilstein Handbook Reference)
• CHEBI:88831
• SY145700
• .beta.,.beta.-Dimethylbutylrolacton
• beta,beta-Dimethylbutylrolacton [German]
• SB33255
• A1-01008
• SCHEMBL45972
• Q27160816
• AS-41789
• AKOS006278744
• DTXSID20160731
• beta,beta-Dimethylbutylrolacton
• EN300-121384
• 13861-97-7
• 4,4-dimethyl-tetrahydro-furan-2-one
• DB-339906
• 4,4-dimethyltetrahydrofuran-2-one

• MDL： MFCD01725854
• Inchi： 1S/C6H10O2/c1-6(2)3-5(7)8-4-6/h3-4H2,1-2H3
• InChI Key： LZAKUZBAAQDJCF-UHFFFAOYSA-N
• SMILES： O1C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 114.06808
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 191.5±8.0 °C at 760 mmHg
• Flash Point: 66.9±15.9 °C
• Refractive Index: 1.428
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

4,4-dimethyltetrahydrofuran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones